Cas no 1207620-24-3 (Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-)

• Product Name: Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-
• CAS No: 1207620-24-3
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 6532734
• Update Time: 2025-06-10

Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-

• Inchi： 1S/C15H24N2O/c1-9-7-10(2)12(11(3)8-9)17-14(18)13(16)15(4,5)6/h7-8,13H,16H2,1-6H3,(H,17,18)/t13-/m1/s1
• InChI Key： GHLPAYPMPKYDFG-CYBMUJFWSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)[C@@H](N)C(C)(C)C

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 370.0±30.0 °C(Predicted)
• pka: 14.15±0.70(Predicted)

Additional information on Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-

Latest Research Insights on Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- (CAS: 1207620-24-3)

The compound Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- (CAS: 1207620-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain protein receptors, making it a candidate for drug development in neurodegenerative diseases and metabolic disorders. Researchers have employed advanced computational modeling and X-ray crystallography to map its binding interactions, providing valuable insights into its structure-activity relationship (SAR).

In terms of synthesis, recent advancements have streamlined the production of Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)-, with improved yields and enantiomeric purity. Novel catalytic systems and green chemistry approaches have been introduced to minimize byproducts and enhance scalability. These developments are critical for transitioning from laboratory-scale synthesis to industrial production, ensuring consistent quality for preclinical and clinical studies.

Pharmacological evaluations have further highlighted the compound's therapeutic potential. In vitro and in vivo studies demonstrate its efficacy in modulating key biochemical pathways, with notable effects on inflammation and oxidative stress. However, challenges such as bioavailability and metabolic stability remain areas of active research. Ongoing efforts are focused on structural modifications to optimize pharmacokinetic profiles while retaining biological activity.

In conclusion, Butanamide, 2-amino-3,3-dimethyl-N-(2,4,6-trimethylphenyl)-, (2S)- (CAS: 1207620-24-3) represents a promising scaffold for drug discovery. Its unique chemical properties and biological activities warrant further investigation to unlock its full therapeutic potential. Future research directions may include exploring its applications in combination therapies and expanding its target repertoire through high-throughput screening.